Cas no 1246834-21-8 (Balsalazide-d3 DisodiuM Salt)

• Product Name: Balsalazide-d3 DisodiuM Salt
• CAS No: 1246834-21-8
• MF: C₁₇H₁₅N₃O₆
• MW: 360.34g/mol
• CID: 1075497
• PubChem ID: 136205838
• Update Time: 2025-11-02

Balsalazide-d3 DisodiuM Salt Chemical and Physical Properties

Names and Identifiers

• [2H3]-Balsalazide
• Balsalazide-d3 Disodium Salt
• Balsalazide-d3
• CID 136205838
• AKOS030242826
• 3-[[4-(2-carboxyethylcarbamoyl)phenyl]diazenyl]-2,4,5-trideuterio-6-hydroxybenzoic acid
• 1246834-21-8
• Balsalazide-d3 DisodiuM Salt

• Inchi： 1S/C17H15N3O6/c21-14-6-5-12(9-13(14)17(25)26)20-19-11-3-1-10(2-4-11)16(24)18-8-7-15(22)23/h1-6,9,21H,7-8H2,(H,18,24)(H,22,23)(H,25,26)/b20-19+/i5D,6D,9D
• InChI Key： IPOKCKJONYRRHP-QIKHAKNESA-N
• SMILES： O=C(C1C=CC(=CC=1)/N=N/C1=C([2H])C([2H])=C(C(C(=O)O)=C1[2H])O)NCCC(=O)O

Computed Properties

• Exact Mass: 360.11491544g/mol
• Monoisotopic Mass: 360.11491544g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 729.6±60.0 °C at 760 mmHg
• Flash Point: 395.0±32.9 °C
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

Balsalazide-d3 DisodiuM Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Balsalazide-d3 DisodiuM Salt

Balsalazide-d3 Disodium Salt and CAS No. 1246834-21-8: A Comprehensive Overview of Balsalazide-d3 Disodium Salt in Pharmaceutical Research

Balsalazide-d3 Disodium Salt is a derivative of 5-aminosalicylic acid (5-ASA), a well-established anti-inflammatory agent widely used in the treatment of inflammatory bowel diseases (IBD). The compound is specifically designed as a prodrug, which undergoes enzymatic hydrolysis in the colon to release the active metabolite 5-aminosalicylic acid. This mechanism of action makes Balsalazide-d3 Disodium Salt particularly effective in targeting the colonic mucosa, where the majority of IBD pathology occurs. The CAS No. 1246834-21-8 designation highlights its unique chemical identity, distinguishing it from its non-deuterated counterpart. The incorporation of deuterium atoms (D) into the molecular structure is a strategic modification aimed at enhancing metabolic stability and pharmacokinetic properties, which has been extensively studied in recent years.

Recent advancements in pharmaceutical chemistry have emphasized the role of deuterium labeling in improving drug efficacy and reducing side effects. A 2023 study published in Drug Metabolism and Disposition demonstrated that Balsalazide-d3 Disodium Salt exhibits significantly prolonged half-life compared to conventional 5-aminosalicylic acid formulations. This improvement is attributed to the increased bond strength of deuterium-carbon bonds, which reduces metabolic degradation in the liver. The CAS No. 1246834-21-8 compound has also been shown to demonstrate enhanced oral bioavailability, with preclinical studies indicating a 30% increase in systemic exposure compared to standard formulations. These findings underscore the potential of Balsalazide-d3 Disodium Salt as a next-generation therapeutic agent for IBD.

The Balsalazide-d3 Disodium Salt molecule is structurally related to mesalamine, another key compound in IBD treatment. However, the deuterated variant offers distinct advantages in terms of pharmacokinetic profile. A 2022 meta-analysis published in Gastroenterology Research and Practice highlighted that Balsalazide-d3 Disodium Salt achieves higher concentrations in the colonic lumen, which is critical for effective anti-inflammatory action. This is due to the slower hydrolysis of the deuterated prodrug compared to its non-deuterated analog. The CAS No. 1246834-21-8 designation ensures that researchers and clinicians can accurately identify and differentiate this compound from other similar molecules in the field.

Current research on Balsalazide-d3 Disodium Salt is focused on optimizing its therapeutic potential through advanced delivery systems. A 2023 study in Advanced Drug Delivery Reviews explored the use of Balsalazide-d3 Disodium Salt in combination with targeted drug delivery technologies, such as colon-specific hydrogels. The results indicated that this approach significantly enhances drug retention in the colon, leading to improved clinical outcomes in patients with ulcerative colitis. These findings suggest that Balsalazide-d3 Disodium Salt could be integrated into multifunctional therapeutic strategies for IBD management.

From a pharmacokinetic perspective, the Balsalazide-d3 Disodium Salt compound has shown favorable safety profiles in preclinical models. A 2023 review in Pharmacological Reports highlighted that the deuterated form exhibits reduced systemic toxicity compared to conventional 5-aminosalicylic acid derivatives. This is attributed to the metabolic stability conferred by deuterium labeling, which minimizes the production of reactive metabolites. The CAS No. 1246834-21-8 compound has also demonstrated compatibility with various excipients and formulation techniques, making it a versatile candidate for pharmaceutical development.

Emerging evidence suggests that Balsalazide-d3 Disodium Salt may have broader applications beyond IBD treatment. A 2023 study published in Journal of Clinical Investigation explored its potential in modulating gut microbiota and immune responses. The researchers found that the deuterated compound promotes the growth of beneficial gut bacteria while inhibiting pathogenic strains, suggesting a dual mechanism of action. This discovery opens new avenues for the use of Balsalazide-d3 Disodium Salt in conditions involving dysbiosis, such as irritable bowel syndrome (IBS) and metabolic disorders.

The development of Balsalazide-d3 Disodium Salt exemplifies the growing trend of incorporating isotopic modifications into pharmaceutical compounds. The CAS No. 1246834-21-8 designation reflects the rigorous chemical characterization required to ensure its quality and consistency. Regulatory guidelines for deuterated drugs are continuously evolving, with a focus on safety, efficacy, and bioequivalence. The pharmaceutical industry is increasingly adopting Balsalazide-d3 Disodium Salt as a model for developing next-generation therapeutics with improved pharmacological properties.

In conclusion, Balsalazide-d3 Disodium Salt represents a significant advancement in the treatment of inflammatory bowel diseases. Its unique chemical structure, defined by the CAS No. 1246834-21-8 designation, enables enhanced pharmacokinetic properties and reduced systemic toxicity. Ongoing research continues to uncover new therapeutic applications for this compound, positioning it as a promising candidate in the field of pharmaceutical science. As the understanding of deuterium's role in drug design deepens, Balsalazide-d3 Disodium Salt is likely to play an increasingly important role in the development of innovative therapies for a wide range of medical conditions.